tert-Butyl methyl ether

• IUPAC Name: 2-methoxy-2-methylpropane
• InChI: InChI=1S/C5H12O/c1-5(2,3)6-4/h1-4H3
• InChI Key: BZLVMXJERCGZMT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC
• Molecular Formula: C5H12O, Array
• DSSTOX Substance ID: DTXSID3020833
• Molecular Weight: 88.15 g/mol
• Physical Description: Methyl tert-butyl ether appears as a colorless liquid with a distinctive anesthetic-like odor. Vapors are heavier than air and narcotic. Boiling point 131 °F. Flash point 18 °F. Less dense than water and miscible in water. Used as a octane booster in gasoline., Gas or Vapor; Liquid, A colorless liquid with a distinctive anesthetic-like odor; [CAMEO], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR., A colorless liquid with a distinctive anesthetic-like odor.
• Boiling Point: 131.4 °F at 760 mmHg (USCG, 1999), 55.1 °C, 55 °C, 131.4 °F
• Flash Point: -14 °F (USCG, 1999), -14 °F, -80 °C, -28 °C c.c.
• Solubility: Solubility of water in methyl t-butyl ether: 1.5 g/100 g; unstable in acid solution, In water, 51,000 mg/L at 25 °C, 4.8 g/100 g in water, Soluble in water, Solubility in water 4wt%; solution of water in 1.3 wt%, Very soluble in ethanol, ethyl ether, Solubility in water, g/100ml at 20 °C: 4.2
• Density: 0.7405 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.7353 g/cu cm at 25 °C, Bulk density: 6.18 lb/gal, Relative density (water = 1): 0.7, 0.7405
• Vapor Density: Relative vapor density (air = 1): 3.0
• Vapor Pressure: 250.0 [mmHg], VP: 245 mm Hg at 25 °C, 250 mm Hg at 25 °C /extrapolated/, Vapor pressure, kPa at 20 °C: 27
• Color/Form: Liquid, Colorless liquid
• CAS No.: 1634-04-4
• Melting Point: -164.2 °F (USCG, 1999), -108.6 °C, -109 °C, -164.2 °F

Description

tert-Butyl methyl ether (MTBE) is a volatile, aprotic ether solvent prized in research for its exceptional properties. Its primary value lies in organic synthesis, where it serves as a versatile reaction medium for Grignard reactions, alkylations, and hydroboration-oxidation, due to its strong resistance to the formation of peroxides compared to other ethers like diethyl ether, enhancing laboratory safety. Furthermore, its relatively low solubility in water makes it an ideal extraction solvent for isolating organic compounds from aqueous solutions, a critical step in natural product isolation and work-up procedures. In analytical chemistry, MTBE is a common mobile-phase component and solvent in High-Performance Liquid Chromatography (HPLC) and is frequently used in fuel analysis to study oxygenate content and its environmental impact. As a gasoline additive, it is a subject of ongoing environmental research concerning its fate, transport, and biodegradation in soil and groundwater. This product is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any personal use.

Environmental Geochemistry and Hydrology of Tert Butyl Methyl Ether

Environmental Fate and Transport Mechanisms of tert-Butyl Methyl Ether

This compound (MTBE), a fuel oxygenate, exhibits distinct environmental behavior due to its physicochemical properties. Its fate and transport in the environment are governed by a combination of high water solubility, limited sorption to soil, and resistance to degradation.

Mobility and Persistence in Aquatic and Terrestrial Systems

MTBE is characterized by its high mobility and persistence in both aquatic and terrestrial environments. cdc.govepa.govmo.gov When gasoline containing MTBE comes into contact with water, significant amounts of MTBE can dissolve. usgs.govoup.com For instance, at 25°C, the water solubility of MTBE from a gasoline blend containing 10% MTBE by weight is approximately 5,000 milligrams per liter. usgs.govoup.com This is in stark contrast to non-oxygenated gasoline, where the total hydrocarbon solubility is typically around 120 milligrams per liter. usgs.govoup.com This high solubility facilitates its movement into groundwater. cdc.govmo.gov

Once in the subsurface, MTBE demonstrates high mobility. cdc.gov It sorbs weakly to soil and aquifer materials, meaning its transport is not significantly slowed down by interactions with solid phases. usgs.govoup.comclu-in.org Consequently, MTBE plumes in groundwater can migrate at nearly the same velocity as the groundwater itself. clu-in.orgclu-in.org This high mobility can lead to the contamination of large volumes of groundwater and the potential for MTBE plumes to travel greater distances from the source compared to other gasoline constituents like benzene (B151609), toluene, ethylbenzene, and xylenes (B1142099) (BTEX). clu-in.orgclu-in.org

Furthermore, MTBE is relatively resistant to biodegradation in groundwater, contributing to its persistence. usgs.govoup.com While some studies have shown that bioremediation can be effective under specific conditions, MTBE generally degrades slowly in the natural environment. epa.govepa.gov

Volatilization Dynamics from Contaminated Media

Volatilization is a significant process affecting the fate of MTBE released into the environment. cdc.gov Due to its relatively high vapor pressure and Henry's Law constant, MTBE is expected to volatilize rapidly from surface water and soil surfaces. cdc.govepa.gov The rate of volatilization from surface water is influenced by environmental factors such as water velocity, depth, temperature, and wind speed. usgs.gov

The Henry's Law constant (H) for MTBE, which describes its partitioning between air and water, has been a subject of various studies, with values showing some variability. At 25°C, reported dimensionless Henry's Law constants range from approximately 0.022 to 0.0555. oup.comk-state.edu The temperature dependence of H is also a critical factor, with values increasing with temperature, indicating a greater tendency to volatilize at higher temperatures. oup.comnih.gov For instance, the dimensionless Henry's Law constant is about 0.01 at 10°C and increases to 0.03 at 25°C. nih.gov

In the subsurface, volatilization from the vadose zone (the unsaturated zone above the water table) can influence the concentration of MTBE that reaches the groundwater. acs.org Remediation techniques like soil vapor extraction (SVE) leverage this property by pulling air through the soil to vaporize contaminants like MTBE. epa.govclu-in.org

Adsorption and Desorption Processes in Soil and Sediment

The interaction of MTBE with soil and sediment is characterized by weak adsorption. usgs.govoup.com This is quantified by the soil organic carbon-water (B12546825) partition coefficient (Koc), which is a measure of a chemical's tendency to sorb to organic carbon in soil. MTBE has a low log Koc value, estimated to be around 1.05 to 2.13, indicating its limited affinity for soil organic matter. nih.govapi.orgtandfonline.com

This weak sorption contributes to its high mobility in the subsurface. cdc.govepa.gov In soils with low organic carbon content, MTBE is less likely to be retained and can readily leach into groundwater. api.org Studies have shown that the soil water distribution coefficient (Kd), which describes the partitioning between the solid and water phases, is highly correlated with the organic carbon content of the soil. tandfonline.com For example, in soils with organic carbon content ranging from 1% to 7%, Kd values for MTBE ranged from 1.5 to 8.7 L/kg. tandfonline.com

The low sorption of MTBE also means that it can be effectively flushed from contaminated soil with water, which is a principle behind pump-and-treat remediation technologies. clu-in.org

Sorption Coefficients for this compound

Parameter	Value	Reference
Log Koc	1.05 (estimated)	nih.gov
Log Koc	2.13 ± 0.060 (measured)	tandfonline.com
Kd (Soil with 1-7% organic carbon)	1.5 - 8.7 L/kg	tandfonline.com

Groundwater Plume Dynamics and Migration Characteristics

Groundwater plumes of MTBE exhibit distinct dynamics compared to other gasoline components. Due to its high solubility and low sorption, MTBE plumes tend to be longer and move faster than plumes of BTEX compounds. clu-in.orgclu-in.org This can lead to a spatial separation of the MTBE and BTEX plumes over time, with the MTBE plume advancing further downgradient. clu-in.org

The median length of MTBE plumes has been observed to be comparable to that of benzene plumes in some studies, with median lengths at a delineation limit of 10 µg/L falling in the range of 110 to 178 feet. researchgate.net However, exceptional plumes extending over 600 meters have also been reported. researchgate.net

The vertical migration of MTBE plumes is another important characteristic. In areas with a downward vertical hydraulic gradient, MTBE plumes can "dive" to greater depths in the aquifer. nj.gov Because MTBE is more persistent than readily degradable compounds like benzene, there is more time for these vertical displacement effects to occur. nj.gov Therefore, characterizing the vertical extent of an MTBE plume is crucial for effective site assessment and remediation. clu-in.org

Atmospheric Chemistry and Fate of this compound

Atmospheric Degradation Pathways

Once released into the atmosphere, this compound (MTBE) primarily exists in the vapor phase. hilarispublisher.com The dominant atmospheric fate of MTBE is degradation through reaction with photochemically generated hydroxyl (OH) radicals. usgs.govhilarispublisher.comnih.gov This reaction leads to an estimated atmospheric half-life of approximately 2.4 to 6.1 days, depending on factors like the level of air pollution. nih.gov The total atmospheric lifetime of MTBE is estimated to be around 4 to 5 days. hilarispublisher.comnih.gov Direct photolysis is not considered a significant degradation pathway as MTBE does not absorb light in the environmental UV spectrum. nih.gov

The reaction with OH radicals can proceed via two main pathways: attack on the methyl group or the tert-butyl group. nih.gov

Attack on the methyl group: This pathway results in the formation of products such as tert-butyl formate (B1220265) and acetone. nih.govnih.gov Tert-butyl formate can be more persistent in the atmosphere than MTBE itself, with an estimated atmospheric residence time of up to 15 days. nih.gov

Attack on the tert-butyl group: This pathway is more complex, and the final products depend on the presence of other atmospheric pollutants like nitrogen oxides (NOx). nih.gov

Studies have also investigated the degradation of MTBE in atmospheric water droplets (e.g., rain, fog, clouds) through photo-Fenton reactions, where OH radicals are generated. nih.gov In these aqueous-phase reactions, more than 15 intermediate products have been identified, including tert-butyl formate, methyl acetate (B1210297), tert-butyl alcohol (TBA), acetone, and formaldehyde. nih.gov

Atmospheric Degradation of this compound

Parameter	Value	Reference
Atmospheric Half-life	~3-6.1 days	nih.gov
Atmospheric Lifetime	~4-5 days	hilarispublisher.comnih.gov
Primary Degradation Pathway	Reaction with hydroxyl (OH) radicals	usgs.govhilarispublisher.comnih.gov
Major Degradation Products	tert-Butyl formate, Acetone	nih.govnih.gov

Environmental Monitoring and Occurrence of this compound

The widespread use of this compound as a gasoline additive has led to its frequent detection in various environmental compartments, particularly groundwater and surface water. usgs.govepa.gov Its physical and chemical properties, such as high water solubility and relatively low biodegradability, contribute to its persistence and mobility in aquatic systems. usgs.govnih.gov

Analytical Methodologies for Environmental Samples

Accurate and sensitive analytical methods are crucial for monitoring the presence and concentration of MTBE in the environment. Various techniques have been developed and optimized for its detection in environmental samples, primarily water.

Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used technique for the determination of MTBE and its degradation products in water. usgs.govresearchgate.netnih.gov This method offers high selectivity and sensitivity, allowing for unambiguous identification and quantification of target compounds. epa.gov Techniques such as direct aqueous injection (DAI) coupled with GC-MS have been shown to be effective for analyzing MTBE and its polar degradation products like TBA at sub-ppb concentrations. usgs.gov Purge-and-trap (P&T) is another common sample introduction technique for GC-MS, which is suitable for the simultaneous determination of MTBE and other volatile organic compounds (VOCs). core.ac.uknih.gov The EPA Method 5030/8260B, a P&T/GC-MS method, is a commonly accepted protocol for MTBE analysis in water. osti.gov

Gas chromatography with flame ionization detection (GC-FID) is another established method for the analysis of MTBE. antpedia.comnih.govtandfonline.com While generally less sensitive and selective than MS, FID is a robust and cost-effective detector. nih.govresearchgate.net The detection limit for MTBE using direct aqueous injection with FID can be in the low mg/L range. nih.gov Combining GC-FID with pre-concentration techniques like purge-and-trap can significantly improve detection limits to the sub-µg/L level. tandfonline.com

Photoionization detectors (PIDs) are often used in tandem with FIDs for the analysis of gasoline components. ysi.com However, PIDs are less suitable for the direct determination of MTBE because they are most sensitive to compounds with double bonds, which MTBE lacks. epa.gov Therefore, methods relying solely on PID are not recommended for the determinative analysis of MTBE. epa.gov

Headspace solid-phase microextraction (HS-SPME) is a simple, solvent-free sample preparation technique that can be coupled with GC for the trace analysis of MTBE in water. nih.govresearchgate.netnih.gov This method involves the extraction of volatile compounds from the headspace of a sample onto a coated fiber, followed by thermal desorption into the GC. unirioja.es HS-SPME combined with GC-MS or GC-FID has been successfully used to determine MTBE at ng/L to µg/L levels. nih.govnih.gov The use of an internal standard, such as deuterated MTBE, is often necessary to ensure accuracy, especially in complex matrices like gasoline-contaminated water. nih.gov However, high concentrations of aromatic compounds in a sample can negatively impact the extraction efficiency of SPME. acs.org

Table 2: Comparison of Analytical Methodologies for this compound in Water

Analytical Technique	Sample Preparation	Detector	Typical Detection Limit	Advantages	Disadvantages	Reference
GC-MS	Direct Aqueous Injection (DAI)	Mass Spectrometry (MS)	0.1 µg/L	High selectivity, can identify degradation products	Can be affected by water matrix	usgs.govosti.gov
GC-MS	Purge-and-Trap (P&T)	Mass Spectrometry (MS)	0.04 µg/L	High sensitivity, widely accepted method	More complex sample preparation	osti.govnih.gov
GC-FID	Direct Aqueous Injection (DAI)	Flame Ionization Detector (FID)	1 mg/L	Robust, cost-effective	Lower sensitivity	nih.gov
GC-FID	Purge-and-Trap (P&T)	Flame Ionization Detector (FID)	0.1 µg/L	Improved sensitivity	Susceptible to interferences	tandfonline.com
HS-SPME-GC-MS	Headspace SPME	Mass Spectrometry (MS)	6.6 ng/L	Simple, solvent-free, high sensitivity	Matrix effects from high aromatic content	nih.gov
HS-SPME-GC-FID	Headspace SPME	Flame Ionization Detector (FID)	0.45 µg/L	Simple, solvent-free	Less selective than MS	researchgate.netnih.gov

Spatiotemporal Distribution in Groundwater and Surface Water Systems

Due to its widespread use and environmental persistence, MTBE has been detected in groundwater and surface water across the United States and other regions. researchgate.netresearchgate.net The frequency and concentration of MTBE contamination are often linked to its usage patterns in gasoline. researchgate.netepa.gov

Studies have shown that MTBE is frequently detected in urban monitoring wells and public supply wells. researchgate.net The probability of detecting MTBE in groundwater is strongly associated with factors such as population density and the regional use of MTBE in gasoline. researchgate.net For instance, in areas where reformulated gasoline (RFG) containing MTBE was mandated, the detection frequency in water sources was significantly higher. epa.gov While many detections are at low concentrations (below 20 µg/L), point sources like leaking underground storage tanks can lead to much higher localized concentrations. usgs.govepa.govca.gov

The temporal distribution of MTBE in water systems has also been a subject of study. In some monitoring wells, MTBE concentrations have shown little decline over several years, indicating its persistence in groundwater. epa.govnih.gov However, in surface waters such as lakes and reservoirs, MTBE tends to volatilize and degrade more quickly. epa.gov Following the phase-out of MTBE in gasoline in some areas, a decline in its detection in public wells has been observed. ca.gov

The following table presents a summary of MTBE occurrence data from various studies.

Table 3: Occurrence of this compound in U.S. Water Sources

Water Source Type	Study Area/Timeframe	Detection Frequency	Concentration Range	Reference
Groundwater Sources	National (1996-2002)	0.5-0.9%	Generally low, with some hotspots	researchgate.net
Surface Water Sources	National (1996-2002)	4-9% (declining over time)	Generally low	researchgate.net
Public Wells	Rockingham County, NH	40%	> 0.2 µg/L	usgs.gov
Private Wells	Rockingham County, NH	21%	> 0.2 µg/L	usgs.gov
Groundwater	New England (1993-1995)	Most frequently detected VOC	Up to several µg/L	clu-in.org
Surface Water	National	-	Typically 10,000 times lower than harmful levels	epa.gov

Long-Term Environmental Surveillance and Trend Analysis

Long-term environmental surveillance of this compound (MTBE) has been crucial for understanding its fate and transport in the environment, particularly in groundwater. Extensive monitoring programs, primarily in the United States, have tracked the concentration and distribution of MTBE over decades, revealing significant trends in its environmental presence following regulatory changes and remediation efforts.

Initial concerns about MTBE were driven by its high solubility in water, mobility, and resistance to natural biodegradation, which led to widespread groundwater contamination. tandfonline.comvinatiorganics.comca.gov However, long-term data from numerous studies now indicate that MTBE plumes in groundwater have generally stabilized or are shrinking, and concentrations have significantly decreased over time. ascelibrary.orgresearchgate.net

Groundwater Concentration Trends

Studies across various regions of the U.S. have consistently shown a decline in MTBE concentrations in groundwater. In California, a study of gasoline-impacted sites in Los Angeles revealed that the highest historical MTBE concentrations had decreased by one to two orders of magnitude over a four-year period. tandfonline.comresearchgate.net This decline is attributed to a combination of active cleanup efforts, natural attenuation, and improved management of MTBE. researchgate.net

A national study conducted by the U.S. Geological Survey (USGS) between 1991 and 2010 found that in 40 aquifers used for drinking water, the average percentage of wells with MTBE detections at or above 0.2 µg/L was 2.62%. nih.gov The detection rate was significantly higher in shallow groundwater beneath urban land (average of 12.09%) compared to agricultural land (average of 0.89%), reflecting the sources of MTBE from urban gasoline usage. nih.gov

A study in New Hampshire also documented a significant decrease in MTBE contamination in private wells. Between 2005 and 2015, the percentage of wells with MTBE levels above the reporting limit of 0.2 µg/L dropped from 26.7% to 10.3%. nih.gov

MTBE Detection and Concentration Trends in California Public Water Supply Wells (2000-2013) This table summarizes the trends observed in California's public water supply wells, highlighting the decrease in new detections and the eventual decline in median concentrations.

Trend Analyzed	Observation	Time Period	Significance
New Detections	Decreased by 80%	2000-2013	Statistically Significant (p < 0.05)
Median Concentration	Increased initially, then decreased	2000-2013	No significant linear trend for the full period
Median Concentration	Decreasing Trend	2006-2013	Statistically Significant (p = 0.005)

Data sourced from a study on the life cycle of MTBE in California public water supply wells. acs.org

Plume Behavior and Attenuation

Long-term monitoring has also provided insights into the behavior of MTBE plumes in groundwater. Contrary to early predictions of extensive and persistent plumes, numerous studies have found that MTBE plumes are often comparable in length to those of benzene, another gasoline constituent. ascelibrary.orgresearchgate.net An analysis of 48 retail gasoline sites with monitoring records of five years or longer found that a majority of MTBE plumes were stable or shrinking in size and concentration. ascelibrary.orgsd.govgsienv.com

This stabilization is a result of natural attenuation processes, including biodegradation. researchgate.netascelibrary.org While MTBE biodegrades more slowly than BTEX compounds (benzene, toluene, ethylbenzene, and xylenes), field studies confirm that it is biodegradable, particularly under aerobic conditions at the fringes of contaminant plumes. researchgate.netbattelle.orgnih.gov The degradation of MTBE can lead to the formation of intermediate products, such as tert-Butyl alcohol (TBA). gsienv.com

Plume Stability at Retail Gasoline Sites (≥5 Years of Monitoring) This table compares the stability of groundwater plumes for MTBE, Benzene, and tert-Butyl Alcohol (TBA) at sites with long-term monitoring data.

Compound	Stable or Shrinking Plumes	Expanding Plumes
Benzene	95%	<2% of wells showed increasing trends
This compound (MTBE)	90%	<4% of wells showed increasing trends
tert-Butyl alcohol (TBA)	68%	13% of wells showed increasing trends

Data from a study analyzing long-term monitoring data from 48 retail gasoline sites. sd.govgsienv.com The lower percentage of stable/shrinking plumes for TBA is likely due to its formation from the biodegradation of MTBE. gsienv.com

Surface Water Surveillance

Surveillance of surface water has also been part of long-term monitoring efforts. The USGS National Water-Quality Assessment (NAWQA) Program found a positive correlation between the detection frequency of MTBE in surface water and the amount of MTBE used in gasoline in nearby metropolitan areas. usgs.gov A focused survey of community water systems (CWSs) using surface water sources like reservoirs and lakes observed a weak seasonal pattern, with more frequent detections of gasoline oxygenates during the spring and summer, likely due to increased recreational watercraft use. usgs.gov

Summary of Long-Term MTBE Groundwater Monitoring Studies This table presents findings from various long-term surveillance studies across the United States, illustrating the consistent trend of decreasing MTBE contamination.

Location/Study	Timeframe	Key Findings
Los Angeles, CA	~4-year period pre-2004	Historical highest MTBE concentrations decreased by 1-2 orders of magnitude. tandfonline.comresearchgate.net
California (Statewide)	2001-2011	Maximal MTBE concentrations at leaking underground fuel tank (LUFT) sites decreased by a median of 96%. acs.org
New Hampshire	2005-2015	Detections in private wells (>0.2 µg/L) decreased from 26.7% to 10.3%. Maximum concentrations also declined significantly. nih.gov
USGS National Study	1991-2010	Average detection (≥0.2 µg/L) in drinking water aquifers was 2.62%. Higher rates in urban areas (12.09%) than agricultural areas (0.89%). nih.gov
Multi-site Study (48 sites)	≥5 years monitoring	90% of MTBE plumes were stable or shrinking. Concentrations in 86% of wells were stable or diminishing. sd.govgsienv.com

Biodegradation and Bioremediation of Tert Butyl Methyl Ether

Microbial Degradation Pathways of tert-Butyl Methyl Ether

Microbial degradation of MTBE can proceed through pathways that occur in the presence of oxygen (aerobic) or in the absence of oxygen (anaerobic). Aerobic degradation is typically faster and has been demonstrated in both mixed microbial consortia and pure bacterial strains. epa.govapi.org Anaerobic degradation is also possible under various redox conditions, though it often proceeds at a slower rate and may require long adaptation periods. acs.orgepa.govnih.gov

Under aerobic conditions, microorganisms utilize enzymes, primarily monooxygenases, to initiate the breakdown of the MTBE molecule. nih.govduke.edu This initial attack cleaves the ether bond, leading to the formation of intermediate metabolites that can be further degraded. duke.eduapi.org The two primary initial metabolites identified are tert-butanol (B103910) (TBA) and tert-butyl formate (B1220265) (TBF). nih.govnih.gov The specific pathway and the accumulation of intermediates can depend on the microbial species and environmental conditions. ethz.ch

The most commonly reported aerobic degradation pathway for MTBE involves its conversion to tert-butanol (TBA). nih.govnih.gov This transformation is initiated by an oxygenase enzyme that adds an oxygen atom to the methoxy (B1213986) carbon of MTBE, forming an unstable hemiacetal intermediate. api.orgnih.gov This intermediate then spontaneously decomposes to yield TBA and formaldehyde. nih.govapi.org

Many aerobic bacteria that can grow on MTBE are also capable of growing on TBA. api.org TBA is further hydroxylated by a second oxygenase enzyme to form intermediates like 2-methyl-1,2-propanediol, which can then be used by the microorganisms as a source of carbon and energy. api.orgnih.gov While TBA is a key intermediate, its accumulation can sometimes be a rate-limiting step in the complete mineralization of MTBE. researchgate.netnih.gov In some cases, TBA is excreted as a byproduct of MTBE cometabolism, where other microorganisms may then be required for its subsequent degradation. api.org

An alternative aerobic pathway involves the formation of tert-butyl formate (TBF) as a primary intermediate. nih.govethz.ch This occurs when the initial enzymatic oxidation of MTBE leads to the formation of TBF, which can then be hydrolyzed to produce TBA and formate. nih.govethz.ch This pathway has been observed in several MTBE-degrading bacteria, including strains of Mycobacterium. ethz.ch

The hydrolysis of TBF is a critical step in this pathway and can be influenced by environmental factors such as pH. oup.comusgs.gov TBF hydrolysis can occur abiotically, and its rate is pH-dependent. At neutral pH (around 7) and 22°C, the half-life for TBF hydrolysis is approximately 5 days, while under acidic (pH 2) or basic (pH 11) conditions, the half-life can be as short as 6 hours and 8 minutes, respectively. oup.comusgs.gov This rapid hydrolysis explains why TBF is less frequently detected as an intermediate in environmental samples compared to TBA. oup.com The ultimate product of TBF hydrolysis is TBA, which then enters the degradation pathway described previously. usgs.gov

The initial and often rate-limiting step in the aerobic biodegradation of MTBE is catalyzed by monooxygenase enzymes. nih.govnih.gov These enzymes incorporate one atom of molecular oxygen into the MTBE molecule. duke.eduapi.org Various types of monooxygenases have been implicated in MTBE degradation, including cytochrome P-450 monooxygenases, alkane monooxygenases, and soluble di-iron monooxygenases like propane (B168953) monooxygenase (PRM). nih.govnih.govasm.org For instance, in Mycobacterium vaccae JOB5, a PRM is responsible for the initial oxidation of MTBE. nih.govasm.org The specific type of monooxygenase can influence the degradation rate and substrate specificity. nih.gov

In pathways where TBF is formed, esterase enzymes may play a role in its hydrolysis to TBA and formate. ethz.ch While TBF can hydrolyze spontaneously, particularly under acidic or basic conditions, enzymatic hydrolysis by esterases can facilitate this conversion at neutral pH, ensuring the continuation of the degradation process within the microbial cell. ethz.choup.com

From HIBA, several potential pathways exist for further degradation, including decarboxylation to form 2-propanol, dehydration to form methacrylic acid, or hydroxylation. researchgate.net Ultimately, these pathways lead to intermediates that can enter central metabolic cycles, such as the tricarboxylic acid (TCA) cycle, resulting in their complete oxidation to CO2 and assimilation into biomass. nih.gov Studies using radiolabeled [U-¹⁴C]-MTBE have demonstrated significant mineralization, with up to 73% of the compound being degraded to ¹⁴CO₂ by microorganisms from stream-bed sediments under aerobic conditions over 105 days. dss.go.thresearchgate.netusgs.gov

While less rapid than aerobic processes, the biodegradation of MTBE can occur in the absence of oxygen under various anaerobic conditions. duke.edunih.gov Degradation has been observed under iron-reducing, sulfate-reducing, and methanogenic conditions. acs.orgnih.govacs.org A common feature of anaerobic MTBE degradation is a long adaptation or lag period, which can last for hundreds of days before significant degradation is observed. acs.orgepa.gov

The primary initial step in anaerobic MTBE degradation is typically the cleavage of the ether bond to form TBA. epa.govnih.gov In many studies, TBA accumulates as a recalcitrant product. api.orgnih.gov However, there is also evidence that TBA can be further degraded by a separate group of anaerobic microorganisms once sufficient concentrations have accumulated. api.org For instance, the addition of humic substances has been shown to stimulate anaerobic MTBE degradation in aquifer sediments where iron (III) is available as an electron acceptor. acs.orgacs.org In some aquatic sediments, MTBE has been shown to be converted to both carbon dioxide and methane. acs.orgacs.org Despite these findings, MTBE is generally considered to be only slowly degraded, if at all, under strictly anaerobic conditions in many environments. duke.eduacs.org

Anaerobic Biodegradation Mechanisms

Identification of Anaerobic Microbial Communities

The biodegradation of this compound (MTBE) under anaerobic conditions is a critical process for natural attenuation in oxygen-depleted contaminated aquifers. Although once considered highly recalcitrant in the absence of oxygen, research has identified diverse microbial communities capable of mediating its degradation. These communities often involve complex syntrophic relationships.

Molecular techniques, such as 16S rRNA gene sequencing and stable isotope probing (SIP), have been instrumental in identifying the microorganisms involved. Studies of anaerobic enrichment cultures from various contaminated sediments have revealed a diverse range of bacteria. Phylogenetic analysis has consistently identified phylotypes belonging to the Firmicutes , Deltaproteobacteria , and Chloroflexi as predominant members of MTBE-degrading consortia. nih.gov In some cases, phylotypes from Bacteroidetes and Thermotogae have also been detected. nih.gov

DNA-based stable isotope probing, a method that links metabolic function to microbial identity, has specifically implicated bacteria within the phylum Firmicutes (family Ruminococcaceae) and the genus Sphingopyxis (phylum Alphaproteobacteria ) as primary degraders of MTBE in methanogenic microcosms. nih.govresearchgate.net The consistent presence of Firmicutes across multiple studies suggests they play a significant role in the anaerobic breakdown of MTBE. nih.govnih.gov

In addition to bacteria, archaea are also involved, particularly in the terminal stages of the degradation pathway under methanogenic conditions. Genera such as Methanosarcina and Methanocorpusculum have been identified in enriched cultures. nih.govresearchgate.net These archaea are likely not the primary degraders of MTBE itself but rather play a syntrophic role, consuming metabolites produced by the bacterial degradation of MTBE, such as acetate (B1210297) or hydrogen, and producing methane. nih.gov It is this cooperative activity between bacterial and archaeal communities that facilitates the complete breakdown of the compound in many anoxic environments.

Identified Anaerobic Microbial Communities in MTBE Biodegradation

Kingdom	Phylum/Class	Genus/Family	Implicated Role
Bacteria	Firmicutes	Ruminococcaceae, Clostridium-related species	Primary MTBE Degradation
Bacteria	Proteobacteria	Deltaproteobacteria, Sphingopyxis (Alphaproteobacteria)	Primary MTBE Degradation
Bacteria	Chloroflexi	Not specified	Member of Degrading Consortia
Bacteria	Bacteroidetes	Not specified	Member of Degrading Consortia
Bacteria	Thermotogae	Not specified	Member of Degrading Consortia
Archaea	Euryarchaeota	Methanosarcina, Methanocorpusculum	Syntrophic Metabolism (Metabolite Consumption)

Isotopic Fractionation as a Diagnostic Tool

Compound-Specific Isotope Analysis (CSIA) has emerged as a powerful diagnostic tool to verify and quantify the in-situ biodegradation of this compound. nih.govresearchgate.net This technique relies on measuring the ratio of stable isotopes (e.g., ¹³C to ¹²C) within the contaminant molecules. During biodegradation, microorganisms preferentially react with molecules containing the lighter isotope (¹²C), leading to an enrichment of the heavy isotope (¹³C) in the remaining, undegraded contaminant pool. nih.govnih.gov

This change in isotopic signature, known as isotopic fractionation, is significantly more pronounced during biological degradation than during physical processes like sorption, dilution, or volatilization. nih.govacs.org This distinction allows researchers to unequivocally identify the occurrence of biodegradation at a contaminated site, even when concentration decreases could also be attributed to abiotic factors. researchgate.net

The extent of fractionation is quantified by an isotopic enrichment factor (ε). Laboratory studies with anaerobic cultures have demonstrated significant and consistent carbon isotope fractionation during MTBE degradation under both sulfate-reducing and methanogenic conditions. nih.govnih.gov The reported enrichment factors (ε) for anaerobic degradation are substantial, typically ranging from -13.4‰ to -14.6‰. nih.gov The similarity of these values across different microbial communities and electron-accepting conditions suggests a common initial reaction mechanism for anaerobic MTBE breakdown. nih.gov In contrast, aerobic biodegradation pathways show much smaller carbon isotope fractionation, with enrichment factors typically around -1.4‰ to -1.97‰. nih.govlesser.mx

By analyzing the isotopic composition of MTBE from groundwater samples and applying the Rayleigh distillation model with established enrichment factors, it is possible to estimate the extent of contaminant degradation that has occurred. nih.gov Therefore, a shift towards a more enriched, or "heavier," isotopic signature in MTBE provides a robust line of evidence for its natural or enhanced attenuation in the subsurface. researchgate.netresearcher.life

Carbon Isotope Enrichment Factors (ε) for MTBE Biodegradation

Degradation Condition	Isotopic Enrichment Factor (ε)	Reference
Anaerobic (Sulfate-Reducing & Methanogenic)	-13.4‰ to -14.6‰	nih.gov
Aerobic (Cometabolic)	-1.52‰ to -1.97‰	nih.govacs.org
Aerobic (Microcosm Study)	-1.4‰	lesser.mx

Cometabolism and Co-substrate Utilization in Degradation

The biodegradation of this compound can be significantly enhanced through cometabolism, a process where microorganisms degrade a compound they cannot use as a primary energy or carbon source, provided another growth-supporting substrate is present. Several studies have demonstrated that the presence of specific co-substrates can induce the enzymatic activity required to break down the stable ether bond of MTBE.

Short-chain alkanes have been identified as effective co-substrates for inducing MTBE degradation. Propane-oxidizing bacteria, when grown on propane, can cometabolically mineralize MTBE. acs.org Similarly, the presence of n-butane has been shown to facilitate MTBE degradation by a fungal strain of the genus Graphium. acs.org In some mixed cultures, pentane (B18724) has also been shown to improve the rate of MTBE removal.

The mechanism involves monooxygenase enzymes, which are induced by the primary substrate (e.g., propane) and have a broad specificity that allows them to fortuitously oxidize the MTBE molecule. This initial oxidation step typically cleaves the ether bond, leading to the formation of intermediates like tert-butyl alcohol (TBA).

In addition to alkanes, other gasoline components can influence MTBE degradation. MTBE-degrading microbial consortia are often capable of degrading benzene (B151609), toluene, ethylbenzene, and xylene (BTEX) compounds as well. While this can sometimes lead to competition for enzymes or electron acceptors, the presence of these compounds can also support a larger and more robust microbial population that may contribute to MTBE breakdown.

Bioremediation Technologies for this compound Contamination

In-Situ Bioremediation Strategies

In-situ bioremediation involves treating contaminated groundwater and soil in place, without excavation or pumping it to the surface. This approach is often more cost-effective and less disruptive than ex-situ methods. For this compound contamination, in-situ strategies focus on creating favorable environmental conditions for microbial degradation.

Biostimulation Approaches (e.g., Oxygen Diffusion)

Biostimulation aims to enhance the activity of indigenous microorganisms already present at a contaminated site by providing them with limiting nutrients or electron acceptors. Since aerobic degradation of MTBE is significantly faster than anaerobic degradation, a common and effective biostimulation strategy for anoxic plumes is the introduction of oxygen.

This can be achieved by diffusing air or pure oxygen into the subsurface or through the application of solid or liquid oxygen-releasing compounds (ORCs). These compounds, when injected into the groundwater, slowly release oxygen over time, creating localized aerobic zones. Studies have shown that the addition of a soluble oxygen release compound into an anoxic, MTBE-contaminated aquifer can raise dissolved oxygen concentrations and lead to rapid biodegradation of MTBE by the native microbial communities. acs.org Where anoxic groundwater naturally discharges into an oxic environment, a significant decrease in MTBE concentration is often observed, further demonstrating the efficacy of oxygen in stimulating biodegradation. acs.org

Bioaugmentation with Specific Microbial Consortia

Bioaugmentation is the process of introducing specific, pre-grown microbial strains or consortia into the subsurface to supplement the indigenous population. This strategy is particularly useful at sites where the native microbial community lacks the specific capability to degrade MTBE efficiently or where degradation rates are too slow.

A key requirement for successful bioaugmentation is the use of a robust microbial culture that can survive and remain active in the subsurface environment. Several bacterial strains and consortia capable of using MTBE as a sole carbon and energy source have been isolated and studied for this purpose. One of the most well-characterized is the bacterial strain PM1. acs.org Laboratory and field studies have demonstrated that inoculating groundwater and aquifer material with strain PM1 can significantly accelerate the rate of MTBE removal compared to non-augmented controls. acs.orgnih.gov The success of bioaugmentation depends on factors such as the ability of the introduced organisms to compete with indigenous microbes, the hydrogeochemical conditions of the aquifer, and the effective delivery and distribution of the microbial culture within the contamination plume.

Ex-Situ Bioreactor Applications

Ex-situ bioremediation involves the treatment of contaminated soil or water in a controlled environment, such as a bioreactor. This approach offers significant advantages for the removal of this compound (MTBE) by allowing for the optimization of conditions to enhance microbial degradation.

A variety of bioreactor configurations have been successfully employed for the ex-situ treatment of MTBE-contaminated water, primarily categorized as fixed-film or suspended growth systems. In suspended growth systems, microorganisms are maintained in suspension within the liquid phase, whereas in fixed-film systems, microorganisms grow on a support medium, forming a biofilm. mdpi.com

Ex-situ aerobic fixed-film and suspended growth bioreactors have demonstrated notable success in reducing MTBE concentrations. Studies have shown that aerobic fixed-film reactors can achieve an 83% decrease in MTBE levels with a hydraulic residence time of just 0.3 hours, while aerobic suspended growth systems have reached 96% removal with a residence time of 3 days. researchgate.net

Fixed-Film Bioreactors: These systems, which include packed-bed biofilm reactors and moving bed biofilm reactors (MBBR), provide a large surface area for microbial attachment, which is beneficial for the development of slow-growing bacteria capable of degrading recalcitrant compounds like MTBE. mdpi.comnih.gov A continuous up-flow packed-bed biofilm reactor using porous tezontle stone as a support material has proven highly effective, achieving over 90% removal efficiency of high concentrations of MTBE. nih.govnih.gov The biofilm protects microbial cells from stressful conditions and allows for higher biomass concentrations, which can accelerate the rate of biodegradation. nih.gov Hybrid biological reactors that combine both fixed and suspended biomass can also be implemented with a small footprint, making them suitable for various applications. mdpi.com

Suspended Growth Bioreactors: Continuously stirred tank reactors (CSTRs) are a common type of suspended growth system used for MTBE biodegradation. researchgate.net Research has demonstrated that a CSTR with biomass retention could achieve over 99.99% MTBE removal. ascelibrary.orgresearchgate.net The retention of biomass is a critical factor for effective degradation in these systems. ascelibrary.orgresearchgate.net

The efficiency of MTBE removal in bioreactors is governed by several key operational parameters, including hydraulic retention time (HRT), biomass concentration, and influent MTBE concentration. nih.govascelibrary.org In a continuously stirred tank reactor, for instance, MTBE removal was found to exceed 99.99% when the volatile suspended solids concentration was maintained above 600 mg/L. ascelibrary.orgresearchgate.net In packed-bed biofilm reactors, MTBE and chemical oxygen demand (COD) removal efficiencies increased with longer HRTs, with efficiencies greater than 90% achieved at HRTs ranging from 5.8 to 62.6 hours. plos.org These reactors have demonstrated the ability to handle high MTBE loading rates, up to 128.3 mg L⁻¹ h⁻¹, while maintaining high removal efficiencies. nih.govnih.gov

Microbial Ecology and Community Dynamics in Contaminated Sites

The successful biodegradation of MTBE is dependent on the presence and activity of capable microbial communities. Understanding the ecology and dynamics of these communities is crucial for developing effective bioremediation strategies.

Numerous studies have focused on isolating and characterizing microorganisms capable of utilizing MTBE as a sole source of carbon and energy. These efforts have led to the identification of several bacterial strains from various environments, such as gasoline-contaminated soil and water. scialert.netsid.ir

Among the isolated MTBE-degrading bacteria are species from the genera Pseudomonas, Comamonas, Alcaligenes, Bacillus, and Micrococcus. scialert.netresearchgate.net Specific strains that have been identified include Pseudomonas putida and a strain designated as PM1, which was isolated from a compost biofilter. scialert.netuwlax.edunih.gov Other identified MTBE degraders include Staphylococcus saprophyticus subsp. saprophyticus and species of Arthrobacter and Ochrobactrum. researchgate.netsid.irresearchgate.net For instance, a gram-negative, motile, and oxidase-positive rod, likely a Pseudomonas putida strain, was isolated from the gravel of a gas station parking lot. uwlax.edu

Mixed microbial consortia often exhibit enhanced degradation capabilities compared to pure cultures due to synergistic interactions among different microbial populations. nih.gov In a consortium, the metabolic activity of multiple species can lead to a more complete breakdown of a contaminant. One organism may transform the parent compound into an intermediate metabolite, which is then utilized by another organism. nih.gov This syntrophism can result in improved biodegradation efficiency and rates. nih.govnih.gov

Research has shown that a mixed consortium of three pure strains enhanced MTBE removal at high concentrations (30–50 mg/L), with a degradation efficiency approximately 20% higher than that of the individual strains at a concentration of 30 mg/L. mdpi.com The degradation rate was also nearly three times faster in the co-culture, indicating a significant improvement in both the efficiency and the rate of biodegradation. mdpi.com However, the presence of other easily degradable carbon sources, such as other gasoline components, can sometimes lead to the preferential degradation of those compounds before MTBE, a phenomenon known as catabolic repression. duke.edu

Microbial consortia have demonstrated a remarkable ability to adapt and perform under a wide range of MTBE concentrations. A mixed consortium was found to enhance MTBE removal, particularly at high concentrations of 30–50 mg/L. mdpi.com The rate constant for degradation by this consortium was observed to increase as the MTBE concentration rose from 5 to 30 mg/L, suggesting an adaptation to higher substrate levels. mdpi.com Furthermore, these consortia often show broader adaptability to other environmental factors, such as temperature. mdpi.com

Studies have shown that some microbial consortia can withstand very high MTBE loading rates. For example, one consortium was able to tolerate loading rates up to 128.3 mg L⁻¹ h⁻¹ while maintaining removal efficiencies of over 90%. nih.gov The initial concentration of MTBE has been shown to affect the biodegradation rate; in one study, the removal of 25 ppm MTBE by Staphylococcus saprophyticus was 97% after three weeks, while at 125 ppm, the removal dropped to 63%. sid.ir A similar trend was observed for a Pseudomonas species. sid.ir Conversely, some bacterial species, such as Acinetobacter sp., Bacillus sp., Ochrobactrum sp., and Sphingomonas sp., have shown the ability to grow in extremely high MTBE concentrations, up to 50,000 mg/L. researchgate.net

Toxicological and Ecotoxicological Research of Tert Butyl Methyl Ether

Ecotoxicology of tert-Butyl Methyl Ether in Aquatic and Terrestrial Ecosystems

Aquatic Organism Toxicity and Bioaccumulation Potential

This compound demonstrates low to moderate acute toxicity to a range of aquatic organisms. Toxicity values vary depending on the species, exposure time, and the endpoint being measured. For freshwater invertebrates, acute toxicity values (48-hour LC50) range from 340 mg/L for Ceriodaphnia dubia to 1742 mg/L for Chironomus tentans epa.gov. For freshwater fish, 96-hour LC50 values range from 672 mg/L for the fathead minnow to 1054 mg/L for the bluegill sunfish epa.govresearchgate.net. Studies on marine organisms show similar low acute and chronic toxicity. Based on measured concentrations, acute effects for marine species ranged from 166 mg/L for the grass shrimp to 1950 mg/L for the marine mussel nih.gov. Bacterial assays have shown higher sensitivity, with toxicity to Salmonella typhimurium measured at 7.4 mg/l within 48 hours researchgate.netresearchgate.net.

MTBE has a low potential for bioaccumulation in aquatic food chains epa.gov. This is attributed to its high water solubility and low octanol/water partition coefficient (Kow) epa.gov. Studies have shown that MTBE does not appear to bioaccumulate in fish and is rapidly excreted or metabolized researchgate.netresearchgate.net. This low affinity for lipids means it is not expected to significantly accumulate in aquatic organisms or transfer between species in the food web epa.govrmpcecologia.com.

Table 2: Acute Toxicity of this compound to Various Aquatic Organisms

Organism Type	Species	Endpoint	Concentration (mg/L)	Source
Freshwater Fish	Rainbow Trout (Oncorhynchus mykiss)	96-h LC50	887	epa.gov
Freshwater Fish	Fathead Minnow (Pimephales promelas)	96-h LC50	980	epa.gov
Freshwater Fish	Bluegill Sunfish (Lepomis macrochirus)	96-h LC50	1054	epa.gov
Freshwater Invertebrate	Ceriodaphnia dubia	48-h LC50	340	epa.gov
Freshwater Invertebrate	Water Flea (Daphnia magna)	21-d LOEC (reproduction)	100	epa.gov
Marine Invertebrate	Grass Shrimp (Palaemonetes pugio)	Acute	166	nih.gov
Marine Invertebrate	Marine Mussel (Mytilus galloprovincialis)	Acute	1950	nih.gov
Marine Invertebrate	Mysid (Americamysis bahia)	28-d LOEC (reproduction)	50	epa.gov
Marine Algae	Diatom (Skeletonema costatum)	96-h EC50	139	epa.gov
Bacteria	Salmonella typhimurium	48-h Toxicity	7.4	researchgate.netresearchgate.net

Terrestrial Organism Exposure and Effects

Terrestrial organisms can be exposed to this compound through multiple pathways, including the presence of the compound in surface water, soil, and air rmpcecologia.com. Due to its high mobility in soil, MTBE can leach into groundwater, and it can also volatilize from surface soils oup.com. Exposure can occur through direct ingestion of contaminated resources, inhalation of volatilized MTBE, and uptake by plants from soil-pore water or through atmospheric deposition onto leaf surfaces rmpcecologia.com. The moderately lipophilic nature of MTBE suggests a potential for accumulation in plant tissues rmpcecologia.com. Animals that burrow in contaminated soil could also be exposed through inhalation of MTBE in the air within their burrows rmpcecologia.com.

Data on the toxicity of MTBE to terrestrial organisms indicates that very high concentrations are required to cause acute effects nih.gov. Studies on soil invertebrates have determined inhibitory concentration (ICx) and lethal concentration (LCx) values ranging from 242 to 844 mg MTBE/kg dry soil wikipedia.org. For wild mammals, effect levels reported from inhalation studies on laboratory animals are considered relevant. The lowest reported effect level was from a subchronic exposure study in rats, at 2915 mg/m³ researchgate.net. Given the low predicted environmental concentrations and lack of significant bioaccumulation, concentrations in food sources for wildlife are expected to be much lower than those causing acute toxicity researchgate.net.

Table 3: Toxicity of this compound to Terrestrial Organisms

Organism Type	Exposure Route	Effect	Concentration	Source
Soil Invertebrates (Collembola)	Soil	ICx / LCx	242 - 844 mg/kg dry soil	wikipedia.org
Laboratory Rat	Inhalation (Subchronic)	Lowest Effect Level	2915 mg/m³	researchgate.net

Ecological Risk Assessment Methodologies

Ecological risk assessment for a chemical like this compound involves a structured framework to evaluate the likelihood of adverse ecological effects from exposure. The U.S. Environmental Protection Agency (EPA) has established a framework that consists of three main phases: problem formulation, analysis, and risk characterization epa.govrmpcecologia.com. Problem formulation defines the scope and objectives of the assessment. The analysis phase technically evaluates data on potential effects and exposure, considering both the characterization of ecological effects and the characterization of exposure interactively rmpcecologia.com. Finally, risk characterization integrates these findings to estimate the probability and magnitude of adverse effects rmpcecologia.com.

Various models are employed within this framework to predict environmental fate and ecological effects. Toxicokinetic-toxicodynamic (TK-TD) models are increasingly used to link realistic, time-variable exposure scenarios to effects on individual organisms, such as survival ecotoxmodels.org. These mechanistic models can provide more realism to risk assessments compared to classical approaches ecotoxmodels.org. For assessing risks at higher levels of biological organization, population and ecosystem models are valuable tools researchgate.netresearchgate.net. These models can evaluate the ecological significance of effects observed in individuals by predicting consequences at the population, community, or ecosystem level researchgate.net. For assessing chemical mixtures, a quantitative method based on the concept of toxic units can be used to assess joint toxic effects and express ecological risk as a relationship between toxicological endpoints and environmental concentrations oup.com.

Regulatory Science and Risk Management of Tert Butyl Methyl Ether

Human Exposure Pathways and Risk Assessment

The assessment of human health risk from tert-butyl methyl ether (MTBE) necessitates a thorough understanding of the primary ways people can be exposed to the compound. Exposure can occur through inhalation, ingestion, and dermal contact, with the significance of each pathway varying based on the setting and population. epa.gov

Inhalation represents a principal route of human exposure to MTBE. epa.gov This is particularly true for individuals in occupational settings where the compound is produced or used, and for the general public during activities such as refueling vehicles. epa.govepa.gov

Historically, the introduction of MTBE into gasoline as part of the oxyfuel program in the early 1990s led to an increase in self-reported respiratory symptoms and effects consistent with transient central nervous system depression, such as headaches and dizziness, among workers and the public. cdc.govnih.gov However, controlled studies involving healthy volunteers exposed to MTBE concentrations up to 50 ppm did not find evidence of respiratory symptoms or notable discomfort. epa.govnih.gov

Occupational exposure levels have been quantified in various settings. Research cited by the International Agency for Research on Cancer (IARC) showed geometric mean concentrations ranging from 2.4 mg/m³ during manufacturing to 43 mg/m³ during the transport of undiluted MTBE. epa.gov A study of workers at petrol stations in Southern China measured mean inhalation exposure concentrations that were significantly higher for operating workers compared to support staff. nih.gov For the general population, exposure is most common while refueling, with concentrations in the breathing zone estimated to be between less than 1 to 4 ppm. epa.gov

Table 1: Reported Inhalation Exposure Levels to MTBE

Population/Setting	Reported Concentration Range	Source
Manufacturing Workers (Geometric Mean)	2.4 mg/m³	epa.gov
Transport Workers (Undiluted MTBE, Geometric Mean)	43 mg/m³	epa.gov
Petrol Station Operators (Southern China, Mean)	293.46 - 423.85 µg/m³	nih.gov
Petrol Station Support Staff (Southern China, Mean)	51.58 - 85.00 µg/m³	nih.gov
General Public (Refueling Breathing Zone)	<1 - 4 ppm	epa.gov

Ingestion of contaminated drinking water is another significant pathway of exposure to MTBE for the general population. cdc.gov This is primarily due to MTBE's chemical properties, including its high water solubility and resistance to biodegradation, which allow it to travel quickly from sources like leaking underground storage tanks into groundwater. ca.govwho.inttamu.edu

Contamination of groundwater by MTBE has been a widespread issue, often first noticed due to the compound's unpleasant turpentine-like taste and odor, which can be detected by consumers at very low concentrations. ca.govepa.gov The World Health Organization (WHO) reported a geometric mean odor detection threshold of 15 µg/L. who.int The U.S. Geological Survey has detected MTBE in the groundwater of 24 states. tamu.edu Widespread use of MTBE in gasoline has been identified as a potentially serious long-term threat to drinking water supplies. who.int

While there is a lack of studies on the health effects of MTBE ingestion in humans, animal studies suggest that high doses may lead to gastrointestinal irritation, damage to the liver and kidneys, and effects on the nervous system. ca.govtamu.edu

Dermal exposure to MTBE is possible, particularly in occupational environments and during activities such as bathing or showering with contaminated water. epa.govcdc.govcdc.gov The skin can absorb MTBE, providing a direct route into the bloodstream. nih.gov

Vapor intrusion, the process by which volatile chemicals migrate from contaminated subsurface sources like soil and groundwater into the indoor air of overlying buildings, is a recognized exposure pathway for MTBE. cdc.govepa.govcdc.gov This is a particular concern at sites contaminated by petroleum fuel releases. nih.gov

Modeling studies indicate that indoor air concentrations of MTBE resulting from vapor intrusion can exceed the U.S. Environmental Protection Agency (EPA) indoor air screening level of 110 μg/m³. nih.gov The EPA's guidance on petroleum vapor intrusion acknowledges that the vertical screening criteria used for general petroleum hydrocarbons might not be sufficiently protective for fuel additives like MTBE. nih.gov MTBE's potential to cause vapor intrusion problems is considered higher than that of other fuel ethers like TAME and ETBE. nih.gov

Quantitative risk assessment for MTBE involves evaluating both non-cancer and cancer risks based on toxicological data and exposure estimates.

Non-Cancer Risks For non-cancer health effects, regulatory agencies establish safe exposure levels. The U.S. EPA has set an inhalation Reference Concentration (RfC) for MTBE at 3.0 milligrams per cubic meter (mg/m³). epa.govnih.gov Exposures below the RfC are not expected to cause an appreciable risk of non-cancer health effects over a lifetime. nih.gov A health risk assessment conducted at petrol stations in China calculated the non-cancer hazard quotients (HQs) for all subjects to be less than 1, indicating that the exposure levels were below those of concern for non-cancer effects. nih.gov

Cancer Risks The carcinogenicity of MTBE in humans is an area of ongoing scientific discussion. cdc.gov Studies in animals have shown that chronic exposure to high concentrations of MTBE can cause tumors, including renal tubular tumors and testicular Leydig cell tumors in male rats, and hepatocellular adenomas in female mice. cdc.govca.gov

Despite these findings in animals, the evidence for human carcinogenicity is not established. The International Agency for Research on Cancer (IARC) has classified MTBE in Group 3, "not classifiable as to its carcinogenicity in humans." cdc.govcdc.gov Similarly, the U.S. EPA has not classified MTBE's potential to cause cancer in humans. cdc.govcdc.gov

Quantitative cancer risk assessments have been conducted for various exposure scenarios.

A study of petrol station workers calculated lifetime cancer risks between 0.170 to 0.240 per million, which falls below the typical target range for risk management of 1 to 100 per million. nih.gov

A comparative risk assessment of contaminants in New Hampshire drinking water concluded that the high-end cancer risk from MTBE exposure is lower than that of all other volatile organic compounds (VOCs) evaluated and several thousand times lower than risks from naturally occurring constituents like arsenic, radium, and radon. nih.gov

Some comprehensive reviews conclude that MTBE is not a plausible human carcinogen, arguing that the tumor responses in animals occur at high doses that are not relevant to human exposure levels and that the mechanisms of tumor formation may be specific to those species. tandfonline.com

Regulatory Frameworks and Policy Interventions

The widespread use of MTBE and subsequent detection in water supplies prompted significant regulatory and policy actions in the United States. Initially, MTBE was used extensively to fulfill the requirements of the 1990 Clean Air Act Amendments. epa.govfederalregister.gov These amendments mandated the use of reformulated gasoline (RFG) containing a minimum of 2% oxygen by weight in areas with severe ozone pollution to reduce carbon monoxide and smog. epa.govfederalregister.gov

However, growing concerns over widespread groundwater contamination led to a shift in policy.

In 1997, the U.S. EPA's Office of Water issued a non-enforceable drinking water advisory for MTBE. federalregister.govclu-in.org It recommended keeping MTBE concentrations in drinking water at or below a range of 20 to 40 µg/L to prevent taste and odor issues, a level that would also provide a margin of safety against potential health effects. epa.govfederalregister.gov

In 2000, the EPA announced its intention to initiate rulemaking under the Toxic Substances Control Act (TSCA) to significantly reduce or eliminate MTBE in gasoline due to the threat it posed to drinking water. federalregister.govepa.gov

The most significant policy intervention was the Energy Policy Act of 2005. epa.gov This federal law removed the oxygenate requirement for RFG, which was the primary driver for MTBE's use. epa.govclu-in.org

Following the 2005 act, gasoline refiners rapidly replaced MTBE with ethanol (B145695) as a fuel additive. epa.gov While the EPA has not established a mandatory national Maximum Contaminant Level (MCL) for MTBE in drinking water, many individual states have implemented their own standards, cleanup levels, or guidelines. clu-in.org For instance, California established a primary MCL of 13 µg/L and a secondary MCL of 5 µg/L based on taste and odor. ca.gov

Table 2: Key Regulatory and Advisory Levels for MTBE in Drinking Water (µg/L)

Jurisdiction/Agency	Level/Standard	Value (µg/L)	Notes	Source
U.S. EPA	Drinking Water Advisory	20 - 40	Non-enforceable; based on taste and odor.	epa.govclu-in.org
California	Primary MCL	13	Enforceable health-based standard.	ca.gov
California	Secondary MCL	5	Enforceable standard based on taste and odor.	ca.gov
World Health Organization (WHO)	Odor Detection Threshold	15	Guidance value based on sensory perception.	who.int

Historical and Current Regulatory Status

This compound (MTBE) was first used as a gasoline additive in the United States in 1979 at low levels to replace lead and boost octane (B31449) ratings. epa.govwikipedia.orgepa.gov Its use expanded significantly following the 1990 Clean Air Act Amendments, which mandated the use of oxygenated fuels in areas with severe ozone pollution and carbon monoxide problems to make gasoline burn more completely and reduce tailpipe emissions. epa.govepa.govmaryland.gov Refiners predominantly chose MTBE to meet the 2.0% oxygen-by-weight requirement for reformulated gasoline (RFG) due to its low cost and favorable blending characteristics, such as its ability to be transported through existing pipelines. epa.govfederalregister.gov

By the mid-1990s, however, widespread MTBE contamination of groundwater was discovered, stemming from leaking underground storage tanks (USTs), pipelines, and other spills. afit.educa.govepa.gov This led to public concern and regulatory action. In March 2000, the U.S. Environmental Protection Agency (EPA) announced it would begin regulatory action under the Toxic Substances Control Act (TSCA) to significantly reduce or eliminate MTBE in gasoline. epa.gov

The pivotal shift in federal policy came with the Energy Policy Act of 2005. This legislation removed the oxygenate requirement for RFG and established a renewable fuel standard, which prompted a rapid, large-scale switch from MTBE to ethanol as the primary gasoline oxygenate. epa.govclu-in.org Since 2005, MTBE has not been used in significant quantities in the U.S. gasoline supply. epa.gov

At the state level, many jurisdictions took action before the federal phase-out. California, for instance, established its own Maximum Contaminant Level (MCL) for MTBE in drinking water in 2000. wikipedia.orgca.gov A 2006 survey found that 41 states had established their own action levels, cleanup standards, or drinking water guidelines for MTBE. clu-in.org MTBE is also subject to reporting requirements under the Title III of the Superfund Amendments and Reauthorization Act of 1986 (SARA), which compiles a toxics release inventory. clu-in.org

Drinking Water Advisory Levels and Standards Development

The development of drinking water standards for this compound has been driven primarily by its undesirable taste and odor at low concentrations and concerns over potential health effects at higher concentrations.

In December 1997, the U.S. EPA issued a non-enforceable Drinking Water Advisory for MTBE. maryland.govclu-in.orgepa.gov The advisory recommended keeping MTBE concentrations in the range of 20 to 40 micrograms per liter (µg/L) or below to prevent unpleasant taste and odor issues for most people. maryland.govclu-in.orgepa.gov The EPA noted that at these levels, there was little likelihood of adverse health effects. epa.gov However, the agency has not established a national primary MCL for MTBE, though it has been included on the Contaminant Candidate List for consideration. wikipedia.orgepa.gov

Several states have established their own legally enforceable standards. California, a state significantly impacted by MTBE contamination, set a primary MCL of 13 µg/L in 2000, based on health concerns and corresponding to a de minimis cancer risk level derived from animal studies. ca.govacs.org Additionally, California established a more stringent secondary MCL of 5 µg/L in 1999 to address taste and odor concerns. ca.govacs.org The state also defined a detection limit for purposes of reporting (DLR) at 3 µg/L. ca.gov Other states, such as Massachusetts, have also developed their own guidelines; the Massachusetts Office of Research and Standards (ORS) established a guideline of 70 µg/L (0.07 mg/l). mass.gov

The table below summarizes key advisory levels and standards for MTBE in drinking water.

Issuing Agency	Type of Standard	Level (µg/L)	Basis for Standard	Year Established/Issued
U.S. EPA	Drinking Water Advisory	20 - 40	Taste and Odor	1997
California	Primary MCL	13	Health Concerns (Cancer Risk)	2000
California	Secondary MCL	5	Taste and Odor	1999
Massachusetts ORS	Guideline	70	Health Protection	2021 (reviewed)

Environmental Policy Effectiveness Evaluations

The policies surrounding this compound highlight a classic environmental trade-off: air quality benefits versus water quality degradation. The 1990 Clean Air Act Amendments, which mandated the use of oxygenated gasoline, were effective in achieving certain air quality goals. epa.gov The use of reformulated gasoline (RFG) containing MTBE proved to be a cost-effective measure for reducing carbon monoxide (CO) and ozone-forming pollutants from vehicle emissions. maryland.govepa.gov In Maryland, for example, the use of RFG was estimated to reduce volatile organic compound emissions by more than 12 tons per day. maryland.gov

However, the policy did not fully anticipate the consequences of MTBE's unique chemical properties. Its high water solubility, low tendency to adhere to soil, and resistance to biodegradation meant that when gasoline leaked, MTBE plumes in groundwater were more extensive and persistent than those of other gasoline components like benzene (B151609). ca.govepa.gov This resulted in widespread contamination of drinking water sources, creating a significant new environmental problem. ca.govnih.gov The aesthetic issue of taste and odor at very low concentrations made even minor contamination a public concern. nih.gov

The subsequent policy shift, driven by the Energy Policy Act of 2005, effectively eliminated the MTBE problem in gasoline by removing the oxygenate mandate and promoting the use of ethanol. epa.gov This transition addressed the water contamination risks associated with MTBE. nih.gov However, the evaluation of this policy shift is also complex. While resolving the MTBE issue, it introduced a new set of environmental and economic considerations related to the large-scale production and use of ethanol, such as its own potential impacts on air pollutant emissions and water quality. nih.gov

Ultimately, the MTBE experience serves as a critical case study in environmental policy, demonstrating the importance of a comprehensive, multi-media risk assessment when formulating regulations. The initial policy was effective in its narrow goal of improving air quality but had significant, costly, and unintended consequences for water resources, leading to its eventual reversal. nih.gov

Remediation and Mitigation Strategies for this compound Contamination

The chemical properties of this compound (MTBE), particularly its high water solubility and resistance to natural degradation, make its removal from contaminated groundwater challenging. afit.edunih.gov A variety of remediation technologies have been developed and applied to address MTBE contamination. epa.gov

Advanced Oxidation Processes (AOPs)

Advanced Oxidation Processes (AOPs) are a set of technologies that rely on the generation of highly reactive hydroxyl radicals (•OH) to break down organic pollutants into less harmful substances like carbon dioxide and water. epa.govresearchgate.net Several AOPs have proven effective for the degradation of MTBE. epa.gov

One common method is the UV/H₂O₂ process, which combines ultraviolet light with hydrogen peroxide. afit.edu Research has shown this process can effectively degrade MTBE, with potential byproducts including tert-butyl alcohol (TBA), tert-butyl formate (B1220265) (TBF), methanol, and acetate (B1210297). afit.eduresearchgate.net A study utilizing UV-LEDs and hydrogen peroxide found that an H₂O₂:MTBE molar ratio of 200:1 resulted in up to 50% MTBE degradation. afit.edu

Another emerging AOP is the UV/chlorine process. This method can also achieve high degradation rates, with studies showing over 99% removal of MTBE in deionized water within 15-30 minutes under specific pH conditions. researchgate.net The table below presents data from a study on the UV/chlorine process, showing the percentage of MTBE remaining after 30 minutes of treatment in deionized water. researchgate.net

Treatment	pH 5	pH 7	pH 9
LP UV/Chlorine	<1%	<1%	~20%
MP UV/Chlorine	<1%	<1%	<1%

Data adapted from a study on UV/Chlorine Advanced Oxidation Process for MTBE treatment. researchgate.net

Other AOPs, such as those involving ozone and Fenton's reagent (iron and hydrogen peroxide), have also been investigated for MTBE remediation. researchgate.net AOPs are advantageous as they can lead to the complete mineralization of the contaminant, but they can be costly and the formation of intermediate byproducts must be managed. clu-in.org

Membrane Separation Technologies

Membrane separation technologies offer a physical method for removing MTBE from water. Pervaporation and membrane distillation (MD) are two such processes that have been studied for this purpose. nih.govmdpi.com

Pervaporation involves a membrane that preferentially allows the passage of certain components of a liquid mixture in a vapor phase. Polysiloxane-based membranes have been used in industrial applications to extract volatile organic compounds from water and show potential for MTBE removal. mdpi.com

Membrane distillation (MD) is a thermally-driven process where a hydrophobic membrane separates a warm feed solution from a cooler permeate side. The temperature difference creates a vapor pressure gradient that drives volatile compounds like MTBE across the membrane. nih.gov While effective, standard MD can have relatively low permeate flux. nih.gov

To enhance performance, researchers have developed modified membranes. Studies using sweep gas membrane distillation (SGMD) with functionalized carbon nanotube-immobilized membranes (CNIM-f) and graphene oxide-immobilized membranes (GOIM) have shown significantly improved MTBE removal. nih.govresearchgate.netnih.gov The CNIM-f, in particular, demonstrated the best performance in terms of flux and removal efficiency. researchgate.netnih.gov One study reported an MTBE flux as high as 1.4 kg/m ²h with CNIM-f, which was 22% higher than an unmodified membrane, achieving a maximum MTBE removal of 56% at 30 °C. nih.govresearchgate.net

Adsorption Techniques (e.g., Activated Carbon)

Adsorption using granular activated carbon (GAC) is a widely used and proven technology for removing organic contaminants from water. epa.govasianpubs.org The process involves pumping contaminated water through a bed of activated carbon, where the pollutants adhere to the carbon's surface. epa.gov

However, GAC is not highly effective for MTBE, especially at high concentrations. clu-in.org This is because MTBE has a low affinity for organic carbon and does not adsorb well. epa.govclu-in.org Consequently, large volumes of GAC may be required, and frequent replacement or regeneration can be necessary, adding to the cost. clu-in.org

Despite this limitation, GAC adsorption is considered a practical method for removing smaller quantities of MTBE from groundwater. asianpubs.org The effectiveness of GAC is influenced by its physical properties, such as pore structure and surface area. asianpubs.org Kinetic studies have been performed to understand the rate of MTBE adsorption onto GAC. Research indicates that the process is often best described by a pseudo-second-order kinetic model. who.int The adsorption capacity can be modeled using isotherms like the Langmuir and Freundlich models, with one study finding a better fit with the Langmuir model and a maximum adsorption capacity of 204.1 mg/g. who.int

The table below shows the results from a kinetic study of MTBE adsorption on GAC at different initial concentrations. who.int

Initial MTBE Conc. (mg/L)	Pseudo-first-order rate constant (k₁) (min⁻¹)	Pseudo-second-order rate constant (k₂) (g/mg·min)	Intraparticle diffusion rate constant (kp) (mg/g·min⁰·⁵)
50	0.041	0.0016	3.53
100	0.038	0.0006	6.47
200	0.032	0.0002	11.23

Data adapted from a study on the adsorption of methyl tert-butyl ether using granular activated carbon. who.int

Other adsorbent materials, such as ZSM-5 zeolite, have also been investigated and show promise, particularly for selective adsorption of MTBE at low concentrations, even in the presence of other gasoline components like BTEX (benzene, toluene, ethylbenzene, and xylenes). frontiersin.org

Air Stripping and Granular Activated Carbon (GAC) Systems

Air stripping and granular activated carbon (GAC) are two common technologies employed for the removal of this compound (MTBE) from contaminated water. The selection between these methods, or their use in combination, depends on factors such as the concentration of MTBE, the flow rate of the water, and the presence of other contaminants.

Air Stripping is a technology that leverages the volatility of compounds to move them from a liquid phase (water) to a gas phase (air). For MTBE, this process can be challenging due to its relatively low Henry's law constant compared to other volatile organic compounds (VOCs) like benzene. unece.org This means that higher air-to-water ratios are required to achieve effective removal, which can make the process more complex and costly. unece.orgresearchgate.net Despite this, air stripping has been shown to be a cost-effective solution for high flow rates (e.g., 100 to 1,000 gallons per minute), provided that treatment of the resulting air stream is not required. researchgate.net In some cases, packed tower air strippers are necessary to achieve high removal efficiency. nih.gov

Granular Activated Carbon (GAC) systems work by adsorption, where contaminants like MTBE stick to the surface of the porous carbon material. GAC is effective in removing MTBE, but it can be a more expensive option, particularly for treating large volumes of water or water with high concentrations of MTBE. researchgate.netnih.gov The cost is largely driven by the need to periodically replace or regenerate the carbon once its adsorptive capacity is exhausted. Research indicates that GAC is often more costly than air stripping for most water treatment scenarios. nih.gov However, GAC can be the more cost-effective choice at any flow rate if the air stream from an air stripper requires treatment and the influent water has low levels of other organic compounds. researchgate.net

In practice, a combination of these two technologies is often employed. For instance, air stripping can be used as a primary treatment to remove the bulk of the MTBE, followed by GAC as a polishing step to remove residual concentrations and ensure the treated water meets quality standards. frtr.gov A case study in Rockaway, New Jersey, demonstrated that this combined approach was effective in treating MTBE in drinking water to levels below 1 µg/L. frtr.gov In this instance, using GAC alone was found not to be cost-effective due to rapid carbon breakthrough. frtr.gov

Comparison of MTBE Remediation Technologies

Technology	Principle of Removal	Advantages	Disadvantages	Cost-Effectiveness
Air Stripping	Volatilization (transfer from water to air)	Cost-effective for high flow rates. researchgate.netnih.gov	Requires high air-to-water ratios for MTBE unece.orgresearchgate.net; May require treatment of the off-gas. researchgate.net	Generally lower unit treatment costs for higher flowrates (e.g., 3,800 L/min). nih.gov
Granular Activated Carbon (GAC)	Adsorption	Effective for a wide range of conditions. nih.gov	Can be the most costly alternative for most waters. researchgate.netnih.gov Carbon requires periodic replacement/regeneration.	Most cost-effective if air treatment is required and influent water has low levels of other organics. researchgate.net
Air Stripping followed by GAC	Combined Volatilization and Adsorption	Highly effective for achieving very low effluent concentrations. frtr.gov	Higher capital cost than a single system.	Can be more cost-effective than GAC alone in certain situations. frtr.gov

Socioeconomic and Public Health Implications of this compound Contamination

The contamination of water supplies with MTBE has led to significant socioeconomic and public health consequences, extending beyond the direct costs of remediation.

The presence of MTBE in drinking water, even at very low concentrations, can cause a noticeable foul taste and odor, making the water unpalatable. bipc.comewg.org This has a direct impact on public perception and can severely erode confidence in the safety and quality of public water supplies. bipc.com

Public awareness of MTBE has historically been low. A national survey conducted in 2000 found that only 36% of Americans had heard of the contaminant. waterworld.com However, among those who were aware, 46% expressed significant concern about the potential effects on themselves and their families. waterworld.com In many affected communities, consumers may not even be aware of the contamination, as water utilities often take immediate action to protect the public by blending contaminated water with clean sources, installing treatment systems, or shutting down affected wells. ewg.org The discovery of MTBE has prompted public and governmental scrutiny due to its potential to pollute water while being used to reduce air pollution. bipc.com

The economic impact of MTBE contamination is substantial, encompassing the costs of water treatment, remediation of contaminated sites, monitoring, and potential losses in recreational revenue. ca.gov Cost-benefit analyses have sought to weigh these costs against the air quality benefits derived from using MTBE in reformulated gasoline.

Studies have indicated that the costs associated with MTBE use, particularly for water contamination, are significant. In California, the cost of treating MTBE-contaminated drinking water and remediating leaks was estimated to be in the tens to hundreds of millions of dollars annually. ca.gov A broader analysis suggested that the reformulated gasoline blend with MTBE results in a net cost to California's economy of between $0.9 and $2.7 billion annually, with water treatment being a major cost factor. researchgate.net Nationwide, updated estimates for cleaning up MTBE from public drinking water systems range from $25 billion to $33.2 billion, with the potential to be as high as $85 billion. wwdmag.com

The table below presents estimated costs associated with MTBE contamination and remediation from various reports.

Estimated Costs of MTBE Contamination and Remediation

Cost Category	Estimated Cost	Region/Scope	Source
Annual Net Cost of MTBE use in RFG	$0.9 - $2.7 billion	California	researchgate.net
Full-Scale Capital Costs (Air Stripping or GAC)	~$5 million each	For a 30 MGD treatment plant	ascelibrary.org
Estimated National Cleanup Costs	$25 - $33.2 billion	United States	wwdmag.com
Potential High-End National Cleanup Costs	Up to $85 billion	United States	wwdmag.com

These analyses generally conclude that a non-oxygenated gasoline formulation is the most cost-effective option in the long term. researchgate.net

Environmental contamination often disproportionately affects vulnerable populations, and the issue of contaminated drinking water is no exception. Vulnerable populations are groups that face increased susceptibility to adverse outcomes due to factors like socioeconomic status, race, ethnicity, and pre-existing health conditions. sustainability-directory.com

While research specifically detailing the disproportionate impact of MTBE on vulnerable populations is limited, the broader context of environmental justice suggests that such disparities are likely. Studies on other water contaminants have shown that marginalized communities and low-income households often face greater exposure and have fewer resources to address the contamination. nih.gov For example, these communities may be located closer to industrial sites or leaking underground storage tanks, which are primary sources of MTBE contamination. bipc.com

Furthermore, factors such as race and income can be significant predictors of whether individuals test and treat their private well water. nih.gov This creates a potential for health disparities, where those with fewer resources are more likely to be exposed to contaminants in their drinking water. The presence of contaminants in drinking water is a broad issue that requires concerted efforts to ensure the health of all residents, particularly those in vulnerable communities. nih.gov A small-to-medium environmental exposure can significantly increase the percentage of vulnerable individuals at high risk for poor health outcomes. sustainability-directory.com

Advanced Research Directions and Future Outlook

Development of Novel tert-Butyl Methyl Ether Degradation Technologies

The persistence of this compound in groundwater has spurred the development of a range of innovative degradation technologies, moving beyond traditional pump-and-treat methods. These advanced techniques can be broadly categorized into bioremediation and advanced oxidation processes (AOPs).

Bioremediation strategies leverage the metabolic capabilities of microorganisms to break down MTBE into less harmful substances. Both in situ (in place) and ex situ (removed from the site) approaches have shown promise.

In situ Bioremediation: This involves stimulating indigenous microbial populations or introducing specialized microbes (bioaugmentation) to degrade MTBE in the subsurface. A key strategy is biostimulation, which often involves injecting oxygen into anoxic plumes to enhance aerobic biodegradation. Field-scale demonstrations have shown that injecting oxygen and, in some cases, seeding with MTBE-degrading microbial cultures can significantly reduce MTBE and benzene (B151609) concentrations in groundwater. ekogrid.fi In some cases, the introduction of a nutrient mixture has been shown to stimulate the native microbial community to completely degrade MTBE within 180 days. biosearchambiente.itresearchgate.net

Ex situ Bioremediation: This method involves pumping contaminated water to the surface for treatment in bioreactors. For instance, an ex situ bioreactor in North Hollywood, California, was successfully colonized by native groundwater microorganisms that rapidly removed MTBE from the water, allowing for its reinjection into the aquifer. nih.gov

Advanced Oxidation Processes (AOPs) utilize highly reactive radicals, primarily hydroxyl radicals (•OH), to chemically degrade MTBE. Several AOPs are under investigation:

Fenton and Photo-Fenton Oxidation: The Fenton process uses ferrous ions (Fe²⁺) to catalyze the decomposition of hydrogen peroxide (H₂O₂), generating hydroxyl radicals. Studies have shown that Fenton's oxidation can degrade over 99% of MTBE within 10 minutes, with subsequent degradation of byproducts like acetone. clu-in.org The photo-Fenton process enhances this reaction with the use of ultraviolet (UV) light.

Photocatalysis: This technology employs semiconductor catalysts, such as titanium dioxide (TiO₂) and zinc oxide (ZnO), which, when irradiated with UV or visible light, generate electron-hole pairs that lead to the formation of hydroxyl radicals. oup.comresearchgate.net Research has demonstrated that the UV/TiO₂/O₂ process can achieve complete mineralization of MTBE. clu-in.org

Sonolysis: This method uses high-frequency ultrasound to induce acoustic cavitation—the formation, growth, and collapse of microscopic bubbles in a liquid. The extreme temperatures and pressures generated during cavitation lead to the pyrolytic decomposition of MTBE and the formation of hydroxyl radicals. epa.gov The combination of ultrasound with ozone (O₃) has been shown to significantly accelerate the degradation of MTBE. europa.euwateronline.comirma-international.org

Interactive Data Table: Comparison of Novel MTBE Degradation Technologies

Technology	Mechanism	Key Findings
Bioremediation	Microbial degradation	Can achieve complete MTBE removal in situ and ex situ. biosearchambiente.itresearchgate.netnih.gov
Fenton Oxidation	Hydroxyl radical attack	Over 99% degradation of MTBE in under 10 minutes. clu-in.org
Photocatalysis	Hydroxyl radical generation via semiconductor catalysts	Complete mineralization of MTBE is achievable. clu-in.org
Sonolysis	Acoustic cavitation leading to pyrolysis and radical formation	Combination with ozone significantly enhances degradation rates. europa.euwateronline.comirma-international.org

Mechanistic Studies on this compound Toxicity and Carcinogenesis

Understanding the precise mechanisms by which this compound exerts toxic and carcinogenic effects is a critical area of research. Studies in animal models have identified specific target organs and potential modes of action.

Carcinogenicity: Carcinogenicity has been observed in animal studies through both oral and inhalation routes of exposure. mdpi.com

Kidney Tumors in Male Rats: A significant finding in carcinogenicity studies is the induction of renal tubular tumors in male Fischer 344 rats. mdpi.com Research suggests this is linked to a phenomenon known as α2u-globulin nephropathy. wikipedia.orgfederalregister.govmdpi.comascelibrary.orgresearchgate.net This male-rat-specific protein can bind to MTBE or its metabolites, leading to accumulation in the kidney, chronic cell injury, and subsequent tumor formation. wikipedia.orgfederalregister.govascelibrary.org It is important to note that α2u-globulin is not produced in humans, making the direct relevance of this mechanism to human carcinogenicity a subject of debate. wikipedia.org

Liver Tumors in Mice: Inhalation studies have shown an increased incidence of hepatocellular adenomas and carcinomas in female CD-1 mice. mdpi.com The proposed mechanism for these tumors is non-genotoxic and may involve the induction of cytochrome P450 metabolism at high doses. nih.gov

Other Tumors: Studies have also reported statistically significant increases in Leydig interstitial cell tumors of the testes in male rats and lymphomas and leukemias in female rats following gavage exposure. mdpi.com

Genotoxicity and Mutagenicity: The genotoxicity of this compound has been investigated in various assays, with the majority of studies indicating a lack of mutagenic activity.

In vitro and in vivo studies, such as the Salmonella microsuspension assay and the mouse bone marrow micronucleus test, have generally shown negative results for mutagenicity and clastogenicity (the ability to cause breaks in chromosomes). researchgate.net

Studies in transgenic rats exposed to MTBE via inhalation did not show a mutagenic response in the nasal epithelium, liver, bone marrow, or kidney.

Interactive Data Table: Summary of Carcinogenicity Findings for MTBE in Animal Studies

Species/Sex	Route of Exposure	Target Organ	Tumor Type	Proposed Mechanism
Male Fischer 344 Rat	Inhalation/Oral	Kidney	Renal tubular tumors	α2u-globulin nephropathy wikipedia.orgfederalregister.govmdpi.comascelibrary.orgresearchgate.net
Male Sprague-Dawley Rat	Oral	Testes	Leydig interstitial cell tumors	Not fully elucidated
Female CD-1 Mouse	Inhalation	Liver	Hepatocellular adenomas and carcinomas	Induction of cytochrome P450 nih.gov
Female Sprague-Dawley Rat	Oral	Lymphatic System	Lymphomas and leukemias	Not fully elucidated

Integrated Environmental Modeling and Predictive Analytics

To better understand and manage the risks associated with this compound contamination, researchers are developing and utilizing sophisticated environmental models and predictive analytics.

Fate and Transport Modeling: These models are crucial for predicting the movement and persistence of MTBE in the subsurface. Due to its high water solubility and low sorption to soil, MTBE plumes can travel faster and further in groundwater than other gasoline components like benzene. epa.gov Fate and transport models simulate processes such as:

Advection and Dispersion: The movement of MTBE with the flow of groundwater and its spreading out from the central plume.

Sorption: The weak binding of MTBE to soil particles.

Biodegradation: The breakdown of MTBE by microorganisms.

These models can help estimate the potential extent of contamination from a source, such as a leaking underground storage tank, and inform remediation strategies. researchgate.netsemanticscholar.org

Predictive Analytics and Machine Learning: More recently, machine learning algorithms are being applied to predict groundwater contamination. These data-driven approaches can integrate large and complex datasets, including historical monitoring data, hydrogeological parameters, and contaminant properties, to forecast plume behavior and identify areas at high risk of contamination. researchgate.netwateronline.comirma-international.orgmdpi.comsemanticscholar.org For instance, models like Random Forest classifiers are being used to predict the likelihood of detecting contaminants in groundwater based on various environmental factors. researchgate.netmdpi.com Bayesian Networks are another tool being employed in environmental risk assessment to model the probabilistic relationships between different variables and to incorporate uncertainty into the predictions. nih.govresearchgate.netnih.govbyu.edumdpi.com

Sustainable Alternatives and Their Environmental Footprint

The phase-out of this compound in many regions has necessitated the use of alternative fuel oxygenates. The most prominent of these are ethanol (B145695) and other ether compounds.

Ethanol has become the primary replacement for MTBE in the United States and other countries. phenomenex.blog

Environmental Benefits: Ethanol is a renewable fuel, typically produced from corn or sugarcane. Its use as an oxygenate can reduce emissions of carbon monoxide and air toxics.

Other ethers, such as ethyl tert-butyl ether (ETBE) and tert-amyl methyl ether (TAME), are also used as gasoline oxygenates, particularly in Europe.

Ethyl tert-butyl ether (ETBE): ETBE is produced from the reaction of isobutylene (B52900) with ethanol. It has fuel properties similar to MTBE but is considered partially renewable as it contains bio-based ethanol. nv.gov A key advantage of ETBE is its easier biodegradability compared to MTBE. concawe.eu From a lifecycle perspective, replacing other gasoline components with oxygenates like ETBE can reduce greenhouse gas emissions. nv.gov

tert-Amyl methyl ether (TAME): TAME is another ether oxygenate used to a lesser extent.

Interactive Data Table: Comparison of MTBE and its Alternatives

Oxygenate	Chemical Formula	Source	Key Environmental Considerations
This compound (MTBE)	(CH₃)₃COCH₃	Methanol and isobutylene	Persistent in groundwater, potential carcinogen.
Ethanol	C₂H₅OH	Fermentation of biomass (e.g., corn, sugarcane)	Renewable, biodegradable, but can increase GWP and ODP in some scenarios. concawe.eu
Ethyl tert-butyl ether (ETBE)	(CH₃)₃COC₂H₅	Isobutylene and ethanol	Partially renewable, more biodegradable than MTBE. concawe.eu
tert-Amyl methyl ether (TAME)	(CH₃)₂(C₂H₅)COCH₃	Isoamylene and methanol	Similar properties to other ethers.

Global Perspectives on this compound Research and Management

The management of this compound varies significantly across the globe, reflecting different regulatory environments and historical usage patterns.

United States: The widespread detection of MTBE in groundwater led to a significant shift in policy. The Energy Policy Act of 2005 removed the oxygenate requirement for reformulated gasoline, which, combined with state-level bans, led to a rapid decline in MTBE use and a transition to ethanol. wikipedia.org The U.S. Environmental Protection Agency (EPA) has issued a drinking water health advisory for MTBE but has not established a national Maximum Contaminant Level (MCL). wikipedia.orgepa.gov However, several states have set their own MCLs. wikipedia.org

European Union: The EU's Fuel Quality Directive permits the use of MTBE in gasoline up to 15% by volume. europa.eumarketreportanalytics.com In practice, the average concentration is much lower, typically around 2-3%. marketreportanalytics.com There has been a noticeable trend in Europe of shifting from MTBE to ETBE, driven by renewable energy directives. concawe.eu

Global Market Trends: The global demand for fuel oxygenates is expected to continue to grow, driven by the need for cleaner-burning fuels and stringent environmental regulations. openpr.com While MTBE use has declined in the U.S., it is still exported and used in other parts of the world. phenomenex.blog The market is seeing a general trend towards bio-based oxygenates like bio-ethanol and bio-ETBE. openpr.com

Collaborative international research efforts are ongoing to share knowledge on the remediation of MTBE-contaminated sites and to evaluate the long-term environmental impacts of its alternatives. These global perspectives are essential for developing sustainable and effective strategies for managing fuel oxygenates in the 21st century.

Q & A

Q. What analytical methods are recommended for quantifying MTBE in environmental or biological samples?

The ASTM D5441-21 standard specifies gas chromatography (GC) as the primary method for MTBE analysis. This protocol includes sample preparation, column selection (e.g., capillary columns), and calibration using certified reference materials. GC coupled with flame ionization or mass spectrometry detectors ensures high sensitivity and specificity, particularly for trace-level detection in complex matrices like water or soil .

Q. What safety protocols are essential for handling MTBE in laboratory settings?

Critical practices include:

• Use of fume hoods to prevent inhalation exposure, as MTBE vapors can cause CNS effects (e.g., dizziness, headache) .
• Emergency showers and eye wash stations must be accessible due to skin/eye irritation risks .
• Proper disposal following EPA guidelines, as MTBE is classified as hazardous waste. Spill containment protocols under OSHA 29 CFR 1910.120 are mandatory .

Q. How should researchers design in vivo studies to assess MTBE’s reproductive or endocrine toxicity?

Studies should follow a tiered approach:

• Tier 1 : Subchronic exposure (90-day) in rodents, monitoring organ weights (e.g., liver, kidneys) and hormonal biomarkers .
• Tier 2 : Multigenerational studies to evaluate fertility, litter size, and developmental anomalies. Dose selection should align with NOAEL/LOAEL thresholds identified in prior subchronic studies .

Q. What monitoring methods are validated for occupational exposure to MTBE?

The UK Health and Safety Executive’s MDHS70 (air sampling) and MDHS88 (diffusive sampling with GC analysis) are widely adopted. These methods quantify airborne MTBE concentrations and ensure compliance with workplace exposure limits (e.g., 8-hour TWA) .

Advanced Research Questions

Q. How can contradictions in MTBE’s toxicological data (e.g., carcinogenicity) be resolved?

Systematic reviews should:

• Differentiate between in vivo (rodent bioassays) and in vitro (e.g., bacterial mutagenicity assays) findings. For instance, MTBE’s tumorigenicity in rats (e.g., kidney adenomas) may not extrapolate to humans due to species-specific metabolic pathways .
• Apply weight-of-evidence frameworks, prioritizing studies with robust blinding, control groups, and statistical power .

Q. What mechanistic insights explain MTBE’s tumorigenic effects in animal models?

Proposed pathways include:

• Metabolic activation : Cytochrome P450-mediated oxidation to formaldehyde and tert-butanol, both implicated in DNA adduct formation .
• Oxidative stress : Depletion of glutathione in hepatic tissues, leading to lipid peroxidation and cellular damage . Advanced models (e.g., transgenic rodents, 3D organoids) are recommended to validate these mechanisms .

Q. What experimental conditions influence MTBE’s reactivity in synthetic chemistry applications?

MTBE’s ether bond is susceptible to acid-catalyzed cleavage, forming tert-butanol and methanol. Researchers must control:

• pH : Avoid strong acids (e.g., H₂SO₄) in reactions to prevent unintended decomposition .
• Temperature : Stability decreases above 40°C, necessitating inert atmospheres (N₂/Ar) for high-temperature syntheses .

Q. How can MTBE’s environmental persistence be assessed in laboratory-scale studies?

Key methodologies include:

• Biodegradation assays : Use OECD 301F tests with activated sludge to measure half-life under aerobic conditions .
• Photolysis studies : Simulate UV exposure in aqueous solutions, analyzing degradation byproducts (e.g., tert-butyl formate) via LC-MS .
• Soil column experiments : Monitor leaching potential using EPA SW-846 methods to predict groundwater contamination risks .